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Compound of Interest

Compound Name: Sodium tartrate dihydrate

Cat. No.: B152809 Get Quote

Audience: Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the synthesis and characterization of sodium
tartrate dihydrate (Na₂C₄H₄O₆·2H₂O), a compound of significant interest in various scientific

fields. It serves as a primary standard for Karl Fischer titration due to its stable and precise

water content.[1][2][3] This document outlines detailed experimental protocols for its

preparation and analysis, presents key quantitative data in structured tables, and visualizes

workflows for clarity.

Physicochemical Properties
Sodium tartrate dihydrate is the disodium salt of L-(+)-tartaric acid.[4] It presents as white,

transparent, colorless, and odorless crystals.[1][5]
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Property Value Reference

Chemical Formula C₄H₄Na₂O₆·2H₂O [5]

Molar Mass 230.082 g/mol [1]

Appearance White crystalline powder [1]

Density 1.82 g/cm³

Solubility in Water 290 g/L

pH (5% solution at 25°C) 7.0 - 8.0 [5]

Synthesis of Sodium Tartrate Dihydrate
The synthesis of sodium tartrate dihydrate is typically achieved through the neutralization of

tartaric acid with a sodium base, such as sodium bicarbonate or sodium carbonate.[1] The

resulting salt is then crystallized from the aqueous solution.

Dissolution: Dissolve a known molar equivalent of L-(+)-tartaric acid in distilled water in a

beaker with gentle heating and stirring.

Neutralization: Slowly add two molar equivalents of sodium bicarbonate (or one molar

equivalent of sodium carbonate) in small portions to the tartaric acid solution. Effervescence

(release of CO₂) will occur. Continue addition until the fizzing ceases, indicating the

completion of the reaction.

Filtration: If any unreacted starting material or impurities are present, filter the hot solution.

Crystallization: Allow the clear filtrate to cool slowly to room temperature, undisturbed.

Further cooling in an ice bath can promote crystallization.

Isolation and Washing: Collect the formed crystals by vacuum filtration. Wash the crystals

with a small amount of cold ethanol to remove any soluble impurities.

Drying: Dry the purified crystals at a temperature below 150°C to prevent the loss of water of

hydration. Store the final product in a desiccator.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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at: [https://www.benchchem.com/product/b152809#synthesis-and-characterization-of-
sodium-tartrate-dihydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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